4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide

• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-11-6-4-5-7-14(11)16-20(17,18)13-8-9-15(19-3)12(2)10-13/h4-10,16H,1-3H3
• InChI Key: BZXXEXHZPGQMDN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)C

Description

4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide, also known as MMN-1, is a chemical compound that has been studied extensively for its potential applications in scientific research. MMN-1 is a sulfonamide derivative that has been shown to have a range of biochemical and physiological effects, making it a promising compound for use in laboratory experiments. In

Scientific Research Applications

4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has been studied extensively for its potential applications in scientific research. One of the primary areas of focus has been its ability to inhibit the activity of a protein called MDM2, which is known to play a role in the development of cancer. 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has been shown to be a potent inhibitor of MDM2, and has therefore been investigated as a potential anti-cancer agent.
In addition to its anti-cancer properties, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has been shown to have neuroprotective effects, and has therefore been investigated as a potential therapeutic agent for these diseases.

Mechanism of Action

The mechanism of action of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide involves its ability to inhibit the activity of MDM2. MDM2 is a protein that plays a role in regulating the activity of another protein called p53, which is known to be a tumor suppressor. By inhibiting the activity of MDM2, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide can increase the activity of p53, leading to cell cycle arrest and apoptosis in cancer cells.
In addition to its effects on MDM2, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in the production of prostaglandins, which are involved in inflammation and pain. 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has a range of biochemical and physiological effects that make it a promising compound for use in laboratory experiments. In addition to its effects on MDM2 and prostaglandin production, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has also been shown to inhibit the activity of certain kinases involved in cell signaling pathways. This may contribute to its anti-cancer and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide in laboratory experiments is its potency as an inhibitor of MDM2. This makes it a valuable tool for studying the role of MDM2 in cancer and other diseases. In addition, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide has been shown to have a relatively low toxicity profile, making it a safer alternative to other MDM2 inhibitors.
One of the limitations of using 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide in laboratory experiments is its relatively low solubility in water. This can make it difficult to work with in certain experimental settings. In addition, the synthesis of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide can be challenging, which may limit its availability for use in laboratory experiments.

Future Directions

There are several future directions for research involving 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide. One area of focus is the development of more efficient synthesis methods for the compound, which could increase its availability for use in laboratory experiments. In addition, further studies are needed to fully understand the biochemical and physiological effects of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide, particularly its effects on cell signaling pathways.
Another area of future research is the development of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide as a therapeutic agent for cancer and neurodegenerative diseases. Clinical trials are needed to determine the safety and efficacy of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide in humans, and to identify the optimal dosing regimens for different conditions.
Overall, 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide is a promising compound with a range of potential applications in scientific research. Further studies are needed to fully understand its mechanisms of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide involves the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2-methylphenylamine. The reaction is typically carried out in a solvent such as dichloromethane or chloroform, and the resulting product is purified using column chromatography. The yield of 4-methoxy-3-methyl-N-(2-methylphenyl)benzenesulfonamide can vary depending on the specific reaction conditions used, but typically ranges from 50-70%.